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Compound of Interest

Compound Name: Hdac6-IN-35

Cat. No.: B15137544 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent bioactive compounds like Hdac6-IN-35 are critical for ensuring laboratory

safety and environmental protection. While a specific Safety Data Sheet (SDS) for Hdac6-IN-
35 is not publicly available, the precautionary principle dictates that it should be treated as a

hazardous chemical waste due to its nature as a histone deacetylase (HDAC) inhibitor with

potentially uncharacterized toxicological properties.[1][2]

This guide provides a step-by-step operational plan for the safe disposal of Hdac6-IN-35,

based on established protocols for similar hazardous compounds.[2][3] Always consult your

institution's Environmental Health and Safety (EHS) department for specific disposal

requirements to ensure full compliance with federal, state, and local regulations.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE). All handling of Hdac6-IN-35, including preparation for disposal,

must be conducted in a well-ventilated area, preferably within a chemical fume hood to

minimize the risk of inhalation.[1]
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Powder)

Double Chemotherapy Gloves, Impervious

Gown, N95 (or higher) Respirator, Safety

Goggles, Face Shield[3]

Solution Preparation & Waste Handling
Double Chemotherapy Gloves, Impervious

Gown, Safety Goggles[3]

Storage (Unused Product)
Store at -20°C for short-term use (1 month) or

-80°C for long-term stability (≥ 6 months).[4][5]

Note: Data presented is based on guidelines for similar research compounds and should be

confirmed with manufacturer-specific documentation.

Step-by-Step Disposal Protocol
The disposal of Hdac6-IN-35 must be managed through the hazardous waste stream. At no

point should this compound or its containers be disposed of in regular laboratory trash or

drains.

Waste Identification and Segregation
Classify: Treat all Hdac6-IN-35, whether in solid or solution form, as hazardous chemical

waste.[1]

Segregate: Do not mix Hdac6-IN-35 waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines. Keep it separate from incompatible materials

such as strong acids, bases, or oxidizing agents.[1]

Waste Collection
Solid Waste: Collect unused Hdac6-IN-35 powder and any contaminated consumables (e.g.,

pipette tips, weighing paper, microfuge tubes, gloves) in a dedicated, leak-proof, and clearly

labeled hazardous waste container.[1][3]

Liquid Waste: Collect any solutions containing Hdac6-IN-35 in a compatible, sealed, and

properly labeled hazardous waste container.[1] The rinsate from cleaning contaminated
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glassware must also be collected as hazardous waste.[1]

Contaminated PPE: All used PPE, such as gloves and gowns, should be disposed of as

hazardous waste immediately after handling the compound.[3]

Container Labeling and Storage
Labeling: Affix a hazardous waste label to the container as soon as the first item of waste is

added.[1] The label must clearly identify the contents (i.e., "Hdac6-IN-35 Waste") and any

associated hazards.

Storage: Keep the waste container tightly sealed except when adding waste.[1] Store the

container in a designated and secure Satellite Accumulation Area (SAA) that is well-

ventilated and has secondary containment to prevent spills.[2]

Final Disposal
Contact EHS: Arrange for the collection of the hazardous waste container through your

institution's EHS department. They will ensure the waste is transported to an approved waste

disposal facility.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Hdac6-
IN-35 and associated materials.
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Caption: Workflow for the safe segregation and disposal of Hdac6-IN-35 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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